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Compound of Interest

Compound Name: Regaloside K

Cat. No.: B12390815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of Regaloside K using

a validated High-Performance Liquid Chromatography (HPLC) method coupled with a

Photodiode Array (PDA) detector. The methodology outlined is suitable for quality control,

efficacy studies, and clinical research involving Regaloside K.

Quantitative Data Summary
The performance of the HPLC method for the analysis of Regaloside K and other related

compounds is summarized in the table below. This data demonstrates the method's linearity,

sensitivity, accuracy, and precision.[1][2]
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Param
eter

Regalo
side K

Regalo
side A

Regalo
side B

Regalo
side C

Regalo
side E

Regalo
side F

Regalo
side H

Regalo
side I

Linearit

y (r²)
≥0.9999 ≥0.9999 ≥0.9999 ≥0.9999 ≥0.9999 ≥0.9999 ≥0.9999 ≥0.9999

LOD

(μg/mL)

0.10–

0.66

0.10–

0.66

0.10–

0.66

0.10–

0.66

0.10–

0.66

0.10–

0.66

0.10–

0.66

0.10–

0.66

LOQ

(μg/mL)

0.29–

2.01

0.29–

2.01

0.29–

2.01

0.29–

2.01

0.29–

2.01

0.29–

2.01

0.29–

2.01

0.29–

2.01

Recove

ry (%)

95.39–

103.92

95.39–

103.92

95.39–

103.92

95.39–

103.92

95.39–

103.92

95.39–

103.92

95.39–

103.92

95.39–

103.92

Precisio

n (RSD

%)

<2.78 <2.78 <2.78 <2.78 <2.78 <2.78 <2.78 <2.78

Data sourced from a study on the simultaneous determination of eight regalosides from Lilium

lancifolium Thunb.[1][2]

Experimental Protocol: HPLC-PDA Analysis of
Regaloside K
This protocol details the materials and methods for the quantitative analysis of Regaloside K.

2.1. Instrumentation

High-Performance Liquid Chromatography (HPLC) system equipped with a photodiode array

(PDA) detector.

2.2. Materials and Reagents

Column: Gemini C18 reversed-phase analytical column (250 mm x 4.6 mm, 5 µm particle

size).[1]

Mobile Phase A: Distilled water with 0.1% (v/v) formic acid.[1]
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Mobile Phase B: Acetonitrile with 0.1% (v/v) formic acid.

Regaloside K Standard: Of known purity.

Sample Solvent: Methanol or a suitable solvent to dissolve the sample.

2.3. Chromatographic Conditions

Column Temperature: 40 °C.[1]

Flow Rate: 1.0 mL/min.

Detection Wavelength: As determined by the UV spectrum of Regaloside K (typically

scanned by the PDA detector).

Injection Volume: 10 µL.

Gradient Elution:

Time (min) Mobile Phase A (%) Mobile Phase B (%)

0 85 15

10 85 15

30 70 30

40 60 40

50 20 80

55 20 80

56 85 15

65 85 15

2.4. Standard Solution Preparation

Accurately weigh a known amount of Regaloside K standard.
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Dissolve the standard in the sample solvent to prepare a stock solution of known

concentration.

Prepare a series of calibration standards by serially diluting the stock solution with the

sample solvent to cover the desired concentration range.

2.5. Sample Preparation

Accurately weigh the sample containing Regaloside K.

Extract Regaloside K from the sample matrix using a suitable solvent and extraction

technique (e.g., sonication, reflux).

Filter the extract through a 0.45 µm syringe filter prior to HPLC analysis.

2.6. Analysis Procedure

Equilibrate the HPLC system with the initial mobile phase composition for a sufficient amount

of time to ensure a stable baseline.

Inject the prepared standard solutions in ascending order of concentration to construct a

calibration curve.

Inject the prepared sample solutions.

Identify the Regaloside K peak in the sample chromatogram by comparing the retention

time with that of the standard.

Quantify the amount of Regaloside K in the sample by using the calibration curve.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the HPLC analysis protocol for Regaloside
K.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12390815?utm_src=pdf-body
https://www.benchchem.com/product/b12390815?utm_src=pdf-body
https://www.benchchem.com/product/b12390815?utm_src=pdf-body
https://www.benchchem.com/product/b12390815?utm_src=pdf-body
https://www.benchchem.com/product/b12390815?utm_src=pdf-body
https://www.benchchem.com/product/b12390815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation StageAnalysis Stage

Data Processing Stage

Standard Preparation

Calibration Curve Generation

Sample Preparation

Sample Injection & Analysis

HPLC System Equilibration

Peak Identification

Quantification

Generate Report

Click to download full resolution via product page

Caption: Workflow for Regaloside K HPLC Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12390815?utm_src=pdf-body-img
https://www.benchchem.com/product/b12390815?utm_src=pdf-body
https://www.benchchem.com/product/b12390815?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. The HPLC–PDA Method for Simultaneous Determination of Regalosides from Bulbs of
Lilium lancifolium Thunb. and Their Antioxidant Effects - PMC [pmc.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Note: High-Performance Liquid
Chromatography (HPLC) Analysis of Regaloside K]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12390815#regaloside-k-hplc-analysis-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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